Cas no 1361827-32-8 (Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate)

• Product Name: Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate
• CAS No: 1361827-32-8
• MF: C₁₄H₁₁Cl₂NO₃
• MW: 312.148041963577
• CID: 4919221
• Update Time: 2025-10-28

Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate

• Inchi： 1S/C14H11Cl2NO3/c1-2-20-14(19)8-5-11(13(18)17-7-8)10-4-3-9(15)6-12(10)16/h3-7H,2H2,1H3,(H,17,18)
• InChI Key： QILAQCFRPCVOHX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(NC=C(C(=O)OCC)C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 473
• XLogP3: 3
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate

Comprehensive Overview of Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate (CAS No. 1361827-32-8)

Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate (CAS No. 1361827-32-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a nicotinate core and dichlorophenyl substituents, is widely studied for its potential applications in drug development and crop protection. Its chemical properties, including solubility, stability, and reactivity, make it a valuable intermediate in synthetic chemistry.

The growing interest in Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate is driven by its role in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential as a precursor for antimicrobial agents and anti-inflammatory drugs, aligning with current trends in combating antibiotic resistance and chronic diseases. Additionally, its structural features suggest possible utility in agrochemical formulations, addressing the global demand for sustainable pest control solutions.

From a market perspective, Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate is increasingly sought after by pharmaceutical and chemical manufacturers. The compound's versatility and compatibility with various synthetic routes make it a preferred choice for high-value intermediates. Recent advancements in green chemistry have further highlighted its potential, as researchers explore eco-friendly synthesis methods to minimize environmental impact.

One of the key advantages of Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate is its stability under standard laboratory conditions, which facilitates handling and storage. This property is particularly important for industrial-scale applications, where consistency and reliability are paramount. Moreover, its hydroxynicotinate moiety offers opportunities for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In the context of drug discovery, this compound has shown promise in preliminary studies targeting enzyme inhibition and receptor modulation. Its ability to interact with biological systems makes it a candidate for developing treatments for metabolic disorders and neurodegenerative diseases. These applications resonate with current healthcare priorities, such as personalized medicine and precision therapeutics.

The synthesis of Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate typically involves multi-step organic reactions, including esterification and halogenation processes. Optimizing these synthetic pathways is a focus of ongoing research, with efforts directed toward improving yield, reducing byproducts, and enhancing scalability. Such advancements are critical for meeting the growing demand from the pharmaceutical and agrochemical sectors.

Environmental and regulatory considerations also play a significant role in the adoption of Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate. Compliance with REACH and other international standards ensures its safe use across industries. Researchers are actively investigating its biodegradability and ecotoxicological profile to address sustainability concerns, reflecting the broader shift toward eco-conscious chemistry.

In conclusion, Ethyl 5-(2,4-dichlorophenyl)-6-hydroxynicotinate (CAS No. 1361827-32-8) represents a compound of considerable scientific and industrial interest. Its applications in pharmaceuticals, agrochemicals, and material science underscore its versatility and potential for future innovations. As research continues to uncover new uses and improve synthesis methods, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.